N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide
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Overview
Description
N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the thiadiazole family of compounds, which have been found to have various biological activities. In
Mechanism of Action
The mechanism of action of N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and act as a fluorescent probe for metal ions.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide in lab experiments is its diverse range of biological activities. This makes it a useful tool for studying various cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for the study of N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide. Some possible directions include:
1. Further exploration of its antitumor properties and potential use in cancer treatment.
2. Investigation of its potential as a fluorescent probe for detecting metal ions in biological systems.
3. Study of its mechanism of action to gain a better understanding of its biological activities.
4. Development of derivatives with improved biological activity and selectivity.
5. Exploration of its potential as an antibacterial and antifungal agent.
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. Its diverse range of biological activities makes it a useful tool for studying various cellular processes. Further research is needed to fully understand its mechanism of action and potential applications in various fields.
Synthesis Methods
The synthesis of N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide involves the reaction of 4-nitrobenzyl chloride with 1,3,4-thiadiazole-2-amine in the presence of butylamine. The resulting product is purified using column chromatography to obtain the final compound.
Scientific Research Applications
N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]butanamide has been studied for its potential applications in scientific research. It has been found to have various biological activities, including antitumor, antifungal, and antibacterial properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions.
properties
IUPAC Name |
N-[5-[(4-nitrophenyl)methyl]-1,3,4-thiadiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3S/c1-2-3-11(18)14-13-16-15-12(21-13)8-9-4-6-10(7-5-9)17(19)20/h4-7H,2-3,8H2,1H3,(H,14,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHOCBVERUTPKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NN=C(S1)CC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.